Cas no 50656-78-5 (Nirtetralin)

• Product Name: Nirtetralin
• CAS No: 50656-78-5
• MF: C₂₄H₃₀O₇
• MW: 430.490808010101
• CID: 1999256
• Update Time: 2025-04-23

Nirtetralin Chemical and Physical Properties

Names and Identifiers

• (+/-)-nirtetralin
• nirtetralin
• 5-(3,4-dimethoxyphenyl)-4-methoxy-6,7-bis(methoxymethyl)-5,6,7,8-tetrahydrobenzo[f][1,3]benzodioxole
• Nirtetralin

• Inchi： 1S/C24H30O7/c1-25-11-16-8-15-10-20-23(31-13-30-20)24(29-5)22(15)21(17(16)12-26-2)14-6-7-18(27-3)19(9-14)28-4/h6-7,9-10,16-17,21H,8,11-13H2,1-5H3/t16-,17-,21+/m1/s1
• InChI Key： LHQDZANQXMRHIV-LZJOCLMNSA-N
• SMILES： O(C)C[C@H]1[C@H](C2C=CC(=C(C=2)OC)OC)C2C(=C3C(=CC=2C[C@@H]1COC)OCO3)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans Aryltetralin lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans

Additional information on Nirtetralin

Chemical Profile of (+/-)-Nirtetralin (CAS No. 50656-78-5)

(+/-)-Nirtetralin, identified by the Chemical Abstracts Service Number (CAS No.) 50656-78-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This enantiomeric mixture has garnered considerable attention due to its structural complexity and potential biological activities. The compound belongs to the tetralin class, a family of hydrocarbon derivatives known for their diverse pharmacological properties. (+/-)-Nirtetralin exhibits a unique chemical framework that has been explored in various research endeavors, particularly in the development of novel therapeutic agents.

The synthesis of (+/-)-Nirtetralin involves intricate organic transformations, including nitration, reduction, and stereochemical manipulation. These processes highlight the compound's versatility as a synthetic intermediate. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing the environmental impact while maintaining high yields. The structural motifs present in (+/-)-Nirtetralin have been investigated for their ability to interact with biological targets, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of (+/-)-Nirtetralin is its potential role in addressing neurological disorders. Studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The enantiomeric purity of (+/-)-Nirtetralin is crucial in these applications, as slight variations in stereochemistry can significantly alter biological activity. Researchers are leveraging computational modeling and high-throughput screening to identify analogs with enhanced pharmacological profiles.

In the realm of medicinal chemistry, (+/-)-Nirtetralin has been employed as a precursor for more complex molecules. Its tetralin core provides a rigid framework that can be functionalized to create libraries of compounds for experimental testing. This approach aligns with the growing trend toward structure-based drug design, where computational tools predict molecular interactions to guide synthetic efforts. The integration of machine learning algorithms has further accelerated this process, allowing researchers to rapidly screen vast datasets for promising candidates.

The pharmacokinetic properties of (+/-)-Nirtetralin are also under investigation. Understanding how the compound is metabolized and distributed within the body is essential for optimizing its therapeutic potential. Advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided unprecedented insights into its metabolic pathways. These techniques enable researchers to monitor degradation products and identify key enzymes involved in processing (+/-)-Nirtetralin.

Furthermore, the environmental impact of synthesizing and handling (+/-)-Nirtetralin has been a focus of recent studies. Green chemistry principles have been applied to develop more sustainable methodologies, such as biocatalytic routes that minimize waste and hazardous byproducts. Such innovations are critical in ensuring that pharmaceutical research remains both effective and ecologically responsible.

The future prospects for (+/-)-Nirtetralin are promising, with ongoing research exploring its applications in oncology and anti-inflammatory therapies. Its ability to engage with multiple biological targets suggests broad therapeutic utility. As computational biology continues to evolve, the ability to predict and design molecular interactions will likely enhance the development pipeline for compounds like (+/-)-Nirtetralin.

In conclusion, (+/-)-Nirtetralin (CAS No. 50656-78-5) represents a fascinating compound with significant potential in pharmaceutical research. Its structural complexity, synthetic accessibility, and biological relevance make it a cornerstone in modern drug discovery efforts. By integrating cutting-edge technologies and methodologies, scientists are poised to unlock new therapeutic possibilities derived from this remarkable molecule.